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Compound of Interest

Diisopropylphosphoramidous
dichloride

Cat. No.: BO15615

Compound Name:

Technical Support Center: Handling
Diisopropylphosphoramidous Dichloride

This technical support center provides guidance for researchers, scientists, and drug
development professionals on the proper handling and use of the highly moisture-sensitive
reagent, Diisopropylphosphoramidous dichloride.

Frequently Asked Questions (FAQs)

Q1: What is Diisopropylphosphoramidous dichloride and what is it used for?

Diisopropylphosphoramidous dichloride, with the linear formula [(CHz)2CH]2NPClz, is a
chemical reagent.[1] It is commonly used in the synthesis of peptides and oligonucleotide
analogues.[1][2] It also finds application as a ligand in various cross-coupling reactions,
including Buchwald-Hartwig, Heck, Hiyama, Negishi, Sonogashira, Stille, and Suzuki-Miyaura
couplings.[2]

Q2: Why is Diisopropylphosphoramidous dichloride considered moisture-sensitive?

Diisopropylphosphoramidous dichloride is highly reactive with water.[3] Exposure to
moisture in the air or in solvents will lead to its rapid decomposition, forming byproducts that
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can interfere with your reactions and reduce the purity and yield of your desired product. It is
classified as a water-reactive solid.[3]

Q3: How should I store Diisopropylphosphoramidous dichloride?

To ensure its stability, Diisopropylphosphoramidous dichloride should be stored in a tightly
sealed container in a dry, cool, and well-ventilated place.[4] The recommended storage
temperature is between 2-8°C (36-46°F). It is crucial to store it under an inert atmosphere, such
as argon or nitrogen.[3][5]

Q4: What are the primary hazards associated with Diisopropylphosphoramidous
dichloride?

This compound is classified as a pyrophoric liquid, meaning it can catch fire spontaneously if
exposed to air.[4] It is also corrosive and can cause severe skin burns and eye damage.[4]
Additionally, it is fatal if swallowed, in contact with skin, or if inhaled.[6]

Troubleshooting Guide
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Problem

Possible Cause

Solution

Low or no product yield in my

reaction.

Degradation of the reagent

due to moisture.

Ensure all glassware is
rigorously dried (oven-dried or
flame-dried under vacuum).
Use anhydrous solvents.
Handle the reagent under a
strict inert atmosphere (glove

box or Schlenk line).

Improper storage of the

reagent.

Verify that the reagent has
been stored at the
recommended 2-8°C and
under an inert atmosphere. If
the container has been opened
multiple times, the reagent

may have degraded.

Formation of unexpected

byproducts.

Reaction with atmospheric

moisture or oxygen.

Improve your inert atmosphere
technique. Purge all reaction
vessels and solvents with a

dry, inert gas.

Contaminated starting

materials or solvents.

Use freshly distilled or
commercially available
anhydrous solvents. Ensure all
other reagents are pure and

dry.

The reagent appears cloudy or

has solidified.

Hydrolysis due to moisture

exposure.

The reagent has likely
decomposed and should be
disposed of properly. Do not

attempt to use it.

Storage at a very low

temperature.

The melting point is -82°C. If it

has solidified due to cold, allow

it to slowly warm to room
temperature under an inert

atmosphere before use. If it
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remains cloudy after warming,

it has likely hydrolyzed.

Experimental Protocols

Protocol 1: General Handling of
Diisopropylphosphoramidous Dichloride

This protocol outlines the essential steps for safely handling Diisopropylphosphoramidous
dichloride to prevent moisture contamination.

Materials:

Diisopropylphosphoramidous dichloride in a sealed container

Dry, nitrogen or argon-filled glove box or a Schlenk line

Oven-dried or flame-dried glassware

Anhydrous solvents

Gas-tight syringes

Procedure:

Transfer the sealed container of Diisopropylphosphoramidous dichloride into a glove
box.

Allow the container to equilibrate to the glove box temperature before opening to prevent
condensation.

Carefully open the container. The reagent is a liquid at room temperature.

Using a clean, dry gas-tight syringe, withdraw the required amount of the reagent.

Immediately seal the reagent container.
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» Dispense the reagent into your reaction vessel, which should already be under an inert
atmosphere.

 If a Schlenk line is used, perform all transfers under a positive pressure of inert gas using
cannulation or syringe techniques.

Protocol 2: A Typical Reaction Setup

This protocol describes a general setup for a reaction involving
Diisopropylphosphoramidous dichloride.

Materials:

Oven-dried or flame-dried round-bottom flask with a magnetic stir bar

Septum

Schlenk line or glove box

Anhydrous solvent

Other reaction-specific reagents

Procedure:

Assemble the dry glassware and connect it to the Schlenk line.
o Evacuate the flask and backfill with inert gas (repeat three times).

» Add the anhydrous solvent and any solid reagents to the flask under a positive flow of inert
gas.

o Cool the reaction mixture to the desired temperature (e.g., in an ice bath or dry ice/acetone
bath).

e Following Protocol 1, transfer the required amount of Diisopropylphosphoramidous
dichloride to the reaction flask via a gas-tight syringe through the septum.

e Maintain the inert atmosphere throughout the course of the reaction.
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Data Presentation

Physical and Chemical Properties of Diisopropylphosphoramidous Dichloride

Property Value Reference
Molecular Formula CeH14CI2NP [11[71[8]
Molecular Weight 202.06 g/mol [718]
Appearance Liquid
Density 1.096 g/mL at 25°C [1112]15119]
Boiling Point 56-58°C at 15 mmHg [518]
Refractive Index n20/D 1.485 [1][2][5][9]
Storage Temperature 2-8°C

Visualizations
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Caption: Experimental workflow for handling Diisopropylphosphoramidous dichloride.
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Caption: Troubleshooting decision tree for reactions with Diisopropylphosphoramidous

dichloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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